methyl 3-amino-4-(4-methoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl 3-amino-4-(4-methoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C22H18N2O3S/c1-26-15-10-8-13(9-11-15)16-12-17(14-6-4-3-5-7-14)24-21-18(16)19(23)20(28-21)22(25)27-2/h3-12H,23H2,1-2H3
• InChI Key: TUQQPMVQPRXTTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC3=C2C(=C(S3)C(=O)OC)N)C4=CC=CC=C4
• Molecular Formula: C22H18N2O3S
• Molecular Weight: 390.5 g/mol

Description

Methyl 3-amino-4-(4-methoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxylate, also known as TAPM, is a heterocyclic compound that has shown promising results in scientific research. It belongs to the family of thienopyridine derivatives and has been studied for its potential therapeutic applications in various fields.

Scientific Research Applications

• .

1,2,3-Triazole Moiety-Based Medicinal Scaffolds

The compound’s triazole moiety has relevance in drug development. .

Anti-Inflammatory Potential

Methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, a related compound, has demonstrated anti-inflammatory activity. .

Mechanism of Action

Target of Action

Similar compounds have been used in suzuki–miyaura coupling reactions , which are widely applied transition metal catalysed carbon–carbon bond forming reactions . The targets in these reactions are typically organoboron reagents .

Mode of Action

In the context of suzuki–miyaura coupling reactions, the process involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The suzuki–miyaura coupling reaction, which this compound may be involved in, is a key process in the synthesis of many organic compounds . This reaction can lead to the formation of new carbon–carbon bonds, which can significantly alter the structure and function of the resulting molecules .

Result of Action

The suzuki–miyaura coupling reaction, which this compound may participate in, can result in the formation of new carbon–carbon bonds . This can lead to the synthesis of a wide range of organic compounds with diverse structures and functions .

Action Environment

The suzuki–miyaura coupling reaction is known for its mild and functional group tolerant reaction conditions , suggesting that it may be relatively stable under a variety of environmental conditions.